Cas no 96653-03-1 (Benzene,1-(2-buten-1-yl)-2-(1-methylethyl)-)

• Product Name: Benzene,1-(2-buten-1-yl)-2-(1-methylethyl)-
• CAS No: 96653-03-1
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 800493
• Update Time: 2022-09-23

Benzene,1-(2-buten-1-yl)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-buten-1-yl)-2-(1-methylethyl)-
• 2-Butene,1-o-cumenyl-(7CI)
• 1-(2-Isopropyl-phenyl)-buten-(2)

• Inchi： 1S/C13H18/c1-4-5-8-12-9-6-7-10-13(12)11(2)3/h4-7,9-11H,8H2,1-3H3/b5-4+
• InChI Key： GSPVDJNDWJJPAC-SNAWJCMRSA-N
• SMILES： C1(C/C=C/C)=CC=CC=C1C(C)C

Computed Properties

• Exact Mass: 174.141
• Monoisotopic Mass: 174.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2